Ethyl 5-((tert-butoxycarbonyl)amino)isoxazole-3-carboxylate

• IUPAC Name: ethyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C11H16N2O5/c1-5-16-9(14)7-6-8(18-13-7)12-10(15)17-11(2,3)4/h6H,5H2,1-4H3,(H,12,15)
• InChI Key: GFVJYQALSMLKHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)NC(=O)OC(C)(C)C
• Molecular Formula: C11H16N2O5
• DSSTOX Substance ID: DTXSID70735857
• Molecular Weight: 256.25 g/mol
• CAS RN: 138742-18-4

Description

Ethyl 5-((tert-butoxycarbonyl)amino)isoxazole-3-carboxylate is a chemical compound with the molecular formula C11H16N2O5. It is used in scientific research and has diverse applications, ranging from drug discovery to materials synthesis.

Synthesis Analysis

The synthesis of Ethyl 5-((tert-butoxycarbonyl)amino)isoxazole-3-carboxylate can be achieved from 2-AMINO-OXAZOLE-5-CARBOXYLIC ACID ETHYL ESTER and Di-tert-butyl dicarbonate. After filtration and evaporation of EtOH, the residue is subjected to column chromatography on silica gel to afford the product.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H16N2O5/c1-5-16-8(14)7-6-12-9(17-7)13-10(15)18-11(2,3)4/h6H,5H2,1-4H3,(H,12,13,15). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The molecular weight of Ethyl 5-((tert-butoxycarbonyl)amino)isoxazole-3-carboxylate is 256.255. Other physical and chemical properties such as boiling point and density are also provided.

Scientific Research Applications

• Pharmaceutical Research

  • Ethyl 5-((tert-butoxycarbonyl)amino)isoxazole-3-carboxylate is used as an organic intermediate in pharmaceutical research.

• Organic Light-Emitting Diode (OLED) Research

  • This compound is also used in the research and development of organic light-emitting diodes (OLEDs).

Safety And Hazards

For safety and hazards information, it is recommended to refer to the Material Safety Data Sheet (MSDS) of the compound.

Synthesis routes and methods

Procedure details

To a solution of 3-(ethoxycarbonyl)isoxazole-5-carboxylic acid (2.00 g; 10.80 mmol), triethylamine (1.74 mL; 12.42 mmol) and tert-butanol (2.58 mL; 27.01 mmol) in toluene (25 mL) was added at room temperature diphenylphosphoryl azide (2.74 mL; 12.42 mmol). The solution was stirred at room temperature for 10 min and was heated at 100° C. for 4 h. After evaporation, the residue was purified by flash chromatography on silica gel (eluent: 1 to 6% of ethyl acetate in dichloromethane) to afford 1.47 g (53%) of ethyl 5-(tert-butoxycarbonylamino)isoxazole-3-carboxylate as a white solid.